Methyl 4-[({[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C22H16FN3O4S2/c1-30-21(29)13-6-8-14(9-7-13)24-18(27)12-32-22-25-16-10-11-31-19(16)20(28)26(22)17-5-3-2-4-15(17)23/h2-11H,12H2,1H3,(H,24,27)
• InChI Key: UNDOXAGUHXUDOE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4F)SC=C3
• Molecular Formula: C22H16FN3O4S2
• Molecular Weight: 469.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the search results. The compound has a molecular weight of 627.74. It’s also noted that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Research Applications of Structurally Related Compounds

• Crystallographic Studies and Molecular Interactions :

  • The study of monofluorinated small molecules, including ortho-fluorophenylglycine and methyl 4-(fluorocarbonyl)benzoate, has provided detailed insights into their crystal structures and intermolecular interactions. Such compounds, by virtue of their planar structures and ability to form hydrogen bonds, are of interest in understanding molecular packing and interactions in the solid state, which can be relevant for the design of new materials or pharmaceuticals (Burns & Hagaman, 1993).

• Drug Design and Synthesis :

  • Research on dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) using compounds with a thieno[2,3-d]pyrimidine scaffold highlights the potential of structurally related molecules in the development of new therapeutics. Such compounds are synthesized for their potent inhibitory activities against crucial enzymes involved in nucleotide synthesis, demonstrating their relevance in designing cancer therapies and antimicrobial agents (Gangjee et al., 2008).

• Heterocyclic Chemistry and Synthetic Applications :

  • Studies on the synthesis of heterocyclic systems using related compounds as reagents have unveiled routes to create complex heterocyclic structures. These research efforts contribute to the broader field of synthetic organic chemistry by providing new methods to construct compounds with potential pharmaceutical applications (Selič et al., 1997).

• Material Science and Polymer Research :

  • Investigations into thiophenyl-substituted compounds for the synthesis of transparent aromatic polyimides with high refractive indices indicate the importance of sulfur-containing organic molecules in developing new materials with desirable optical properties. Such research is pivotal for advancements in electronics and optoelectronics (Tapaswi et al., 2015).

• Antimicrobial and Anticancer Applications :

  • The design and synthesis of novel compounds with sulfonamide moieties, aiming at antimicrobial and anticancer activities, underscore the significance of molecular modification in drug discovery. These studies contribute to identifying new therapeutic agents by exploring the biological activities of synthesized compounds against various bacterial and fungal strains, as well as cancer cell lines (Ghorab et al., 2017).

Future Directions

The future directions for research on this compound are not specified in the search results. Given its unique structure and potential applications in drug development and targeted therapies, it could be a subject of interest for future studies.